Cas no 1927-71-5 (4-Phenoxy-1-butanol)

• Product Name: 4-Phenoxy-1-butanol
• CAS No: 1927-71-5
• MF: C₁₀H₁₄O₂
• MW: 166.216963291168
• MDL: MFCD00518629
• CID: 221186
• PubChem ID: 219683
• Update Time: 2025-05-19

4-Phenoxy-1-butanol Chemical and Physical Properties

Names and Identifiers

• 4-Phenoxybutan-1-ol
• 1-Butanol, 4-phenoxy-
• 4-Phenoxy-1-butanol
• 4-phenoxybutanol
• 4-phenoxybutyl alcohol
• AC1L57A0
• AC1Q57L4
• AC1Q7CS1
• CTK0I2407
• NSC1283
• SureCN95951
• Tetramethylenglykol-monophenylaether
• CS-0449201
• Z425795850
• OYQUCYCSSADEIC-UHFFFAOYSA-N
• NSC 1283
• UNII-3KKS92V46F
• SCHEMBL95951
• 1927-71-5
• AKOS003617513
• NSC-1283
• SB84076
• 53051-65-3
• DTXSID30940940
• EN300-70085
• F79708
• 3KKS92V46F
• MFCD00518629

• MDL： MFCD00518629
• Inchi： 1S/C10H14O2/c11-8-4-5-9-12-10-6-2-1-3-7-10/h1-3,6-7,11H,4-5,8-9H2
• InChI Key： OYQUCYCSSADEIC-UHFFFAOYSA-N
• SMILES： O(C1C=CC=CC=1)CCCCO

Computed Properties

• Exact Mass: 166.09942
• Monoisotopic Mass: 166.099
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 5
• Complexity: 98
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 29.5Ų

Experimental Properties

• Density: 1.035
• Boiling Point: 283.4°C at 760 mmHg
• Flash Point: 122°C
• Refractive Index: 1.514
• PSA: 29.46
• LogP: 1.83790

Additional information on 4-Phenoxy-1-butanol

Research Briefing on 4-Phenoxy-1-butanol (CAS: 1927-71-5) in Chemical and Biomedical Applications

4-Phenoxy-1-butanol (CAS: 1927-71-5) is a chemical compound of significant interest in the fields of organic chemistry, medicinal chemistry, and pharmaceutical research. This compound, characterized by its phenoxy and butanol functional groups, has been the subject of recent studies due to its potential applications in drug synthesis, material science, and as an intermediate in the production of more complex molecules. This briefing aims to summarize the latest research findings and developments related to 4-Phenoxy-1-butanol, providing insights into its synthesis, properties, and applications.

Recent studies have highlighted the role of 4-Phenoxy-1-butanol as a versatile building block in organic synthesis. Its unique structure allows for modifications that can lead to the development of novel compounds with potential therapeutic effects. For instance, researchers have explored its use in the synthesis of anti-inflammatory and antimicrobial agents, leveraging its phenoxy group for enhanced binding affinity to biological targets. The compound's solubility and stability under various conditions further contribute to its utility in pharmaceutical formulations.

In the context of drug discovery, 4-Phenoxy-1-butanol has been investigated for its potential as a precursor in the synthesis of small-molecule inhibitors. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy in the development of kinase inhibitors, which are critical in the treatment of cancers and inflammatory diseases. The study reported that derivatives of 4-Phenoxy-1-butanol exhibited promising inhibitory activity against specific kinase targets, with improved pharmacokinetic profiles compared to existing compounds.

Beyond its pharmaceutical applications, 4-Phenoxy-1-butanol has also been explored in material science. Researchers have utilized its chemical properties to develop new polymers and coatings with enhanced durability and biocompatibility. A recent publication in Advanced Materials highlighted its incorporation into biodegradable polymers, which could be used in medical devices and drug delivery systems. The study emphasized the compound's role in improving the mechanical and thermal properties of these materials.

Despite these advancements, challenges remain in the large-scale production and purification of 4-Phenoxy-1-butanol. Current synthesis methods often involve multi-step processes that can be costly and inefficient. However, recent innovations in catalytic chemistry, such as the use of heterogeneous catalysts, have shown promise in streamlining production. A 2024 study in Green Chemistry reported a novel catalytic approach that significantly reduced reaction times and improved yields, making the compound more accessible for industrial applications.

In conclusion, 4-Phenoxy-1-butanol (CAS: 1927-71-5) continues to be a compound of great interest in chemical and biomedical research. Its versatility as a synthetic intermediate, combined with its potential therapeutic and material applications, underscores its importance in the field. Ongoing research efforts are expected to further elucidate its properties and expand its utility, paving the way for new innovations in drug development and material science. Researchers and industry professionals are encouraged to stay abreast of these developments to leverage the full potential of this compound.